Cas no 73688-87-6 (Boronic acid,[3-[(3,4-dichlorobenzoyl)amino]phenyl]- (9CI))

• Product Name: Boronic acid,[3-[(3,4-dichlorobenzoyl)amino]phenyl]- (9CI)
• CAS No: 73688-87-6
• MF: C₁₃H₁₀BCl₂NO₃
• MW: 309.940401554108
• CID: 572142
• PubChem ID: 3056314
• Update Time: 2025-04-19

Boronic acid,[3-[(3,4-dichlorobenzoyl)amino]phenyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Boronic acid,[3-[(3,4-dichlorobenzoyl)amino]phenyl]- (9CI)
• [3-[(3,4-dichlorobenzoyl)amino]phenyl]boronic acid
• 73688-87-6
• m-(3,4-Dichlorobenzamido)benzeneboronic acid
• Benzeneboronic acid, m-(3,4-dichlorobenzamido)-
• DTXSID20223971

• Inchi： 1S/C13H10BCl2NO3/c15-11-5-4-8(6-12(11)16)13(18)17-10-3-1-2-9(7-10)14(19)20/h1-7,19-20H,(H,17,18)
• InChI Key： ZHBUQXITRPQLEN-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(NC1C=CC=C(B(O)O)C=1)=O)Cl

Computed Properties

• Exact Mass: 309.013
• Monoisotopic Mass: 309.013
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Density: 1.47
• Refractive Index: 1.643
• PSA: 73.05000
• LogP: 2.30950